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Compound of Interest

Compound Name: RecQ helicase-IN-1

Cat. No.: B12379507 Get Quote

Ann Arbor, MI - For researchers and drug development professionals utilizing RecQ helicase-
IN-1, ensuring its proper disposal is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety information and a step-by-step

operational plan for the safe handling and disposal of this compound. Adherence to these

procedures is paramount to protect laboratory personnel and the environment.

RecQ helicase-IN-1, a potent inhibitor of the Werner syndrome RecQ DNA helicase enzyme, is

classified as a hazardous substance. According to its Safety Data Sheet (SDS), it is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation[1]. Therefore,

standard laboratory waste procedures are insufficient and improper disposal can pose a

significant risk.

Summary of Safety and Handling Information
A comprehensive understanding of the compound's properties is the first step towards safe

handling and disposal. The following table summarizes key quantitative data for RecQ
helicase-IN-1.
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Property Data Source

CAS Number 2869954-34-5 [1][2]

Molecular Formula C₃₁H₃₁ClF₃N₉O₅ [3]

Molecular Weight 702.1 g/mol [3]

Solubility in DMSO 0.1 - 1 mg/mL (Slightly soluble) [3]

Storage Temperature -20°C [2]

Stability ≥ 4 years at -20°C [2]

Step-by-Step Disposal Protocol
The cardinal rule for the disposal of RecQ helicase-IN-1 is to adhere to all local, state, and

federal regulations[4][5]. Do not dispose of this chemical with household garbage or allow it to

enter the sewage system[6].

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for all RecQ helicase-IN-1
waste. This includes unused product, contaminated labware (e.g., pipette tips, vials), and

personal protective equipment (PPE).

The container should be made of a material compatible with the solvents used to handle

the compound (e.g., DMSO).

Decontamination of Labware:

For non-disposable labware, a thorough decontamination process is necessary. While

specific degradation studies for RecQ helicase-IN-1 are not publicly available, a common

practice for similar compounds is to rinse the contaminated surfaces multiple times with a

suitable solvent in which the compound is soluble, such as DMSO.

Collect all solvent rinses as hazardous waste.
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Following the solvent rinse, wash the labware with an appropriate laboratory detergent

and water.

Packaging for Disposal:

Ensure the waste container is securely sealed to prevent any leakage.

Label the container clearly with the name of the chemical ("RecQ helicase-IN-1"), the

CAS number (2869954-34-5), and the appropriate hazard symbols (e.g., harmful, irritant).

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for the pickup and disposal of the hazardous

waste.

Provide the waste disposal service with the Safety Data Sheet for RecQ helicase-IN-1 to

ensure they have all the necessary information for safe handling and transport.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RecQ helicase-
IN-1.
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Caption: Logical workflow for the proper disposal of RecQ helicase-IN-1.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

RecQ helicase-IN-1, fostering a secure research environment and upholding their commitment

to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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